Cas no 1261890-26-9 (2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol)

• Product Name: 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol
• CAS No: 1261890-26-9
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• MDL: MFCD18313604
• CID: 1219080
• PubChem ID: 53219291
• Update Time: 2025-11-01

2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol
• DTXSID00684142
• 4-Fluoro-3'-(hydroxymethyl)[1,1'-biphenyl]-3-ol
• 1261890-26-9
• 2-FLUORO-5-(3-HYDROXYMETHYLPHENYL)PHENOL
• 2-Fluoro-5-(3-hydroxymethylphenyl)phenol, 95%
• MFCD18313604

• MDL： MFCD18313604
• Inchi： 1S/C13H11FO2/c14-12-5-4-11(7-13(12)16)10-3-1-2-9(6-10)8-15/h1-7,15-16H,8H2
• InChI Key： YMROXYLMCVGOAG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1O)C1=CC=CC(CO)=C1

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol

Introduction to 2-Fluoro-5-[3-(Hydroxymethyl)Phenyl]Phenol (CAS No. 1261890-26-9)

2-Fluoro-5-[3-(hydroxymethyl)phenyl]phenol (CAS No. 1261890-26-9) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its specific functional groups and molecular structure, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol is C₁₃H₁₂FO₂, and its molecular weight is approximately 218.23 g/mol. The compound features a fluoro-substituted phenyl ring and a hydroxymethyl-substituted phenyl ring, which contribute to its unique chemical properties and biological activity.

In recent years, the study of 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol has been driven by its potential as a lead compound in drug discovery. Research has focused on its ability to modulate various biological pathways, including those involved in inflammation, oxidative stress, and cell signaling. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The structural features of 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol, particularly the presence of the fluoro group and the hydroxymethyl group, have been shown to enhance its bioavailability and metabolic stability. These properties are crucial for developing effective drugs that can be administered orally or through other routes. Additionally, the compound's ability to cross the blood-brain barrier has made it a promising candidate for treating neurological disorders.

Clinical trials involving 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol-based drugs are currently underway to evaluate their safety and efficacy in treating conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile.

Beyond its therapeutic applications, 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol has also been explored for its potential use in diagnostic imaging. The compound's ability to bind selectively to specific receptors or enzymes makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET). This application could significantly improve the early detection and monitoring of various diseases.

In the realm of synthetic chemistry, the synthesis of 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol has been optimized using modern techniques such as transition-metal-catalyzed cross-coupling reactions and green chemistry approaches. These methods not only enhance the yield and purity of the final product but also reduce environmental impact by minimizing waste generation.

The future prospects for 2-fluoro-5-[3-(hydroxymethyl)phenyl]phenol are promising, with ongoing research aimed at further elucidating its mechanisms of action and exploring new therapeutic applications. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.